Cas no 1261233-95-7 (4-(3-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-(3-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1261233-95-7
• MF: C₁₇H₂₃N₃O₃
• MW: 317.38282418251
• MDL: MFCD18380027
• CID: 4565642
• Update Time: 2025-06-09

4-(3-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(3-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester

• MDL： MFCD18380027
• Inchi： 1S/C17H23N3O3/c1-17(2,3)23-16(21)20-9-6-13(7-10-20)12-22-15-14(11-18)5-4-8-19-15/h4-5,8,13H,6-7,9-10,12H2,1-3H3
• InChI Key： UKOCUNIOKKLRMC-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(COC2=NC=CC=C2C#N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 450.5±25.0 °C at 760 mmHg
• Flash Point: 226.3±23.2 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(3-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(3-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 4-(3-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1261233-95-7)

4-(3-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1261233-95-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are known for their versatility in drug discovery and medicinal chemistry. The presence of both cyano and tert-butyl ester functional groups makes it a valuable intermediate for constructing complex molecules, particularly in the development of kinase inhibitors and other bioactive agents.

In recent years, the demand for high-purity intermediates like 4-(3-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester has surged due to advancements in targeted drug delivery and personalized medicine. Researchers are increasingly focusing on optimizing synthetic routes to improve yield and scalability, addressing challenges such as regioselectivity and stereochemical control. This compound's unique structure also aligns with trends in fragment-based drug design, where small molecular fragments are used to build larger, more potent therapeutics.

The compound's CAS No. 1261233-95-7 is frequently searched in academic and industrial databases, reflecting its relevance in peptide mimetics and heterocyclic chemistry. Its pyridine moiety is particularly noteworthy, as it often enhances binding affinity to biological targets. Additionally, the tert-butyl ester group serves as a protective strategy in multi-step syntheses, a topic of interest in green chemistry discussions aiming to reduce waste and improve atom economy.

From an analytical perspective, 4-(3-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester is characterized using techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure compliance with stringent quality control standards required for pharmaceutical applications. The compound's stability under various conditions is another area of investigation, especially for researchers exploring its use in prodrug formulations or bioconjugation strategies.

Emerging applications of this compound include its role in covalent inhibitor development, a hot topic in oncology and immunology research. Its cyano group can act as a warhead in targeted therapies, enabling irreversible binding to disease-related proteins. This mechanism has garnered attention in the context of drug resistance challenges, where covalent modifiers offer prolonged therapeutic effects.

In summary, 4-(3-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1261233-95-7) represents a critical building block in modern drug discovery. Its structural features and synthetic flexibility position it at the intersection of medicinal chemistry, process optimization, and innovative therapeutic design, making it a compound of enduring scientific and industrial significance.